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Compound of Interest

Compound Name: alpha-D-Psicopyranose

Cat. No.: B12662786 Get Quote

An In-depth Analysis of the Physicochemical Properties and Biological Fate of a Promising

Low-Calorie Sweetener

This technical guide provides a comprehensive overview of the solubility of alpha-D-
Psicopyranose, also known as D-allulose, a rare sugar with significant potential in the food

and pharmaceutical industries. This document is intended for researchers, scientists, and drug

development professionals, offering detailed quantitative data, experimental methodologies,

and visualizations of relevant biochemical pathways to support further research and

application.

Quantitative Solubility Data
The solubility of alpha-D-Psicopyranose is a critical parameter for its application in various

formulations. D-Psicose is highly soluble in water and shows considerable solubility in a range

of polar organic solvents. The following tables summarize the available quantitative solubility

data.

Table 1: Solubility of D-Psicose in Water

Temperature (°C) Solubility (g / 100 g Water)

25 291[1][2]

50 489[1]
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Table 2: Mole Fraction Solubility of D-Psicose in Various Organic Solvents at Different

Temperatures (K)

Solvent 283.15 K 298.15 K 313.15 K 323.15 K

Methanol 0.01578 0.02381 0.03496 0.04502

Ethanol 0.00489 0.00713 0.01018 0.01269

n-Propanol 0.00241 0.00343 0.00479 0.00591

Isopropanol 0.00287 0.00411 0.00578 0.00717

n-Butanol 0.00161 0.00227 0.00315 0.00389

2-Butanol 0.00192 0.00273 0.00384 0.00476

n-Amyl alcohol 0.00123 0.00173 0.00240 0.00295

n-Hexyl alcohol 0.00098 0.00137 0.00189 0.00232

Acetonitrile 0.00035 0.00047 0.00062 0.00075

Ethyl Formate 0.00051 0.00070 0.00094 0.00115

Methyl Acetate 0.00046 0.00062 0.00083 0.00101

Ethyl Acetate 0.00129 0.00173 0.00232 0.00282

Butyl Acetate 0.00045 0.00059 0.00078 0.00094

Acetone 0.00117 0.00158 0.00213 0.00259

2-Butanone 0.00107 0.00144 0.00193 0.00235

Data for Table 2 is derived from a 2024 study on the solubility of D-Psicose in 15 pure solvents.

[3]

Qualitative solubility information indicates that D-Psicose is also soluble in pyridine, ethylamine,

and methylamine, and practically insoluble in non-polar solvents like hexane.[4][5]

Experimental Protocols for Solubility Determination
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Accurate determination of solubility is essential for physicochemical characterization. The

following are detailed methodologies for key experiments cited in the literature for determining

the solubility of sugars like alpha-D-Psicopyranose.

Isothermal Shake-Flask Method (Gravimetric
Determination)
This is a standard and widely used method for determining equilibrium solubility.

Objective: To determine the equilibrium solubility of alpha-D-Psicopyranose in a specific

solvent at a constant temperature.

Materials:

alpha-D-Psicopyranose (high purity)

Solvent of interest (analytical grade)

Isothermal shaker water bath or incubator with precise temperature control

Analytical balance (±0.0001 g)

Centrifuge

Drying oven

Vials with airtight seals

Procedure:

Sample Preparation: Add an excess amount of alpha-D-Psicopyranose to a known mass of

the solvent in a sealed vial. The excess solid is crucial to ensure that the solution reaches

saturation.

Equilibration: Place the vials in the isothermal shaker bath set to the desired temperature.

Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is

reached. The time required for equilibration should be determined empirically by taking
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measurements at different time points until the concentration of the solute in the solution

remains constant.

Phase Separation: After equilibration, stop the agitation and allow the vials to rest at the

constant temperature for a sufficient time (e.g., 2-4 hours) to allow the undissolved solid to

settle.

Sample Withdrawal: Carefully withdraw a known mass of the clear supernatant using a pre-

weighed, temperature-equilibrated syringe. To avoid drawing in solid particles, a syringe filter

can be used.

Solvent Evaporation: Transfer the withdrawn supernatant to a pre-weighed vial and record

the total mass. Evaporate the solvent completely in a drying oven at a temperature that does

not cause degradation of the solute (e.g., 60-80°C under vacuum).

Mass Determination: After complete evaporation of the solvent, weigh the vial containing the

dry solute.

Calculation: The solubility is calculated as the mass of the dissolved solute per mass of the

solvent.

Dynamic Method (Laser-Based Turbidity)
This method is suitable for determining the solubility at different temperatures in a more rapid

fashion.

Objective: To determine the temperature-dependent solubility of alpha-D-Psicopyranose in a

solvent.

Materials:

alpha-D-Psicopyranose

Solvent of interest

Jacketed glass vessel with a temperature controller

Magnetic stirrer
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Laser transmitter and a photodiode detector

Calibrated temperature probe

Procedure:

Sample Preparation: Prepare a solution of alpha-D-Psicopyranose in the solvent of a

known concentration.

Heating and Cooling Cycles: The solution is subjected to controlled heating and cooling

cycles. The temperature is gradually increased until the solution becomes clear (all solute

dissolves) and then slowly cooled.

Turbidity Measurement: The laser beam is passed through the solution, and the intensity of

the transmitted light is measured by the photodiode. The temperature at which the solution

becomes turbid upon cooling (crystallization onset) and the temperature at which it becomes

clear upon heating are recorded.

Data Analysis: The average of the clearing and clouding temperatures is taken as the

saturation temperature for that specific concentration. By repeating this procedure for

different concentrations, a solubility curve can be constructed.

Signaling Pathways and Experimental Workflows
alpha-D-Psicopyranose (D-allulose) exhibits unique metabolic properties that are of

significant interest in nutrition and medicine. The following diagrams illustrate key pathways

and experimental workflows.

Metabolic Pathway of D-Psicose in Humans
D-Psicose is largely unabsorbed and unmetabolized in the human body, which contributes to its

low-calorie profile.
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Caption: Metabolic fate of D-Psicose in the human body.

Enzymatic Production of D-Psicose from D-Fructose
The commercial production of D-Psicose often relies on the enzymatic isomerization of D-

fructose.
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Caption: Enzymatic conversion of D-fructose to D-psicose.

Experimental Workflow for In Vitro Fructokinase Activity
Assay
D-Psicose is a poor substrate for fructokinase compared to D-fructose, a key reason for its low

metabolic impact. This workflow outlines how this can be tested.
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Caption: Workflow for fructokinase activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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